Cas no 67828-51-7 (4,4'-(5-hydroxypentylidene)bisresorcinol)

4,4'-(5-hydroxypentylidene)bisresorcinol structure
67828-51-7 structure
Product Name:4,4'-(5-hydroxypentylidene)bisresorcinol
CAS No:67828-51-7
MF:C17H20O5
MW:304.337705612183
CID:967243
PubChem ID:105735
Update Time:2025-04-19

4,4'-(5-hydroxypentylidene)bisresorcinol Chemical and Physical Properties

Names and Identifiers

    • 4,4'-(5-hydroxypentylidene)bisresorcinol
    • 1,3-Benzenediol, 4,4'-(5-hydroxypentylidene)bis-
    • 4,4'-(5-hydroxypentane-1,1-diyl)dibenzene-1,3-diol
    • 5,5-Bis(2',4'-dihydroxyphenyl)-1-pentanol
    • 46D4MK7VKJ
    • NS00036208
    • DTXSID8070673
    • EINECS 267-273-8
    • 4,4'-(5-Hydroxypentylidene)bis[1,3-benzenediol]
    • 67828-51-7
    • INPTVGAWRSNOSM-UHFFFAOYSA-N
    • Inchi: 1S/C17H20O5/c18-8-2-1-3-13(14-6-4-11(19)9-16(14)21)15-7-5-12(20)10-17(15)22/h4-7,9-10,13,18-22H,1-3,8H2
    • InChI Key: INPTVGAWRSNOSM-UHFFFAOYSA-N
    • SMILES: OC1C=C(C=CC=1C(C1C=CC(=CC=1O)O)CCCCO)O

Computed Properties

  • Exact Mass: 304.1311
  • Monoisotopic Mass: 304.13107373g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 101.15
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